1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine

• IUPAC Name: (4-ethylpiperazin-1-yl)-(5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C16H24N2OS/c1-3-17-6-8-18(9-7-17)16(19)15-11-13-10-12(2)4-5-14(13)20-15/h11-12H,3-10H2,1-2H3
• InChI Key: IUCMWGUSWZLJMI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC3=C(S2)CCC(C3)C
• Molecular Formula: C16H24N2OS
• Molecular Weight: 292.4 g/mol

Description

1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively researched for its potential biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine is not fully understood. It has been proposed that it may act as a serotonin receptor antagonist, specifically at the 5-HT2A receptor subtype. It may also inhibit the growth of cancer cells by inducing apoptosis or inhibiting cell proliferation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have antifungal and antibacterial activities. In addition, it has been investigated for its potential as a treatment for schizophrenia due to its potential as a serotonin receptor antagonist.

Advantages and Limitations for Lab Experiments

The advantages of using 1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine in lab experiments include its potential as a versatile compound with various biological and pharmacological properties. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine include investigating its potential as a treatment for various diseases, such as cancer and schizophrenia. Further research is also needed to fully understand its mechanism of action and potential side effects. Additionally, the synthesis method can be optimized to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine involves the reaction of 1-ethylpiperazine with 5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid chloride. The reaction takes place in the presence of a base such as triethylamine or pyridine and a solvent such as dichloromethane or chloroform. The product is then purified by column chromatography or recrystallization to obtain a white crystalline solid.

Scientific Research Applications

1-ethyl-4-[(5-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)carbonyl]piperazine has been studied for its potential biological and pharmacological properties. It has been found to exhibit antitumor, antifungal, and antibacterial activities. It has also been investigated for its potential as a serotonin receptor antagonist and as a potential treatment for schizophrenia.